Cas no 1493854-02-6 (2-(2-Iodophenyl)propane-1,3-diol)

• Product Name: 2-(2-Iodophenyl)propane-1,3-diol
• CAS No: 1493854-02-6
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 4937005
• Update Time: 2025-06-07

2-(2-Iodophenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-IODOPHENYL)PROPANE-1,3-DIOL
• 2-(2-Iodophenyl)propane-1,3-diol

• Inchi： 1S/C9H11IO2/c10-9-4-2-1-3-8(9)7(5-11)6-12/h1-4,7,11-12H,5-6H2
• InChI Key： LZNKZEDEFONGPD-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CO)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5

Additional information on 2-(2-Iodophenyl)propane-1,3-diol

Introduction to 2-(2-Iodophenyl)propane-1,3-diol (CAS No. 1493854-02-6)

2-(2-Iodophenyl)propane-1,3-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1493854-02-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural motif with an iodine-substituted phenyl ring connected to a propane diol backbone, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both iodine and hydroxyl functional groups makes it a versatile intermediate for further derivatization, enabling the exploration of diverse chemical transformations.

The structural framework of 2-(2-Iodophenyl)propane-1,3-diol consists of a benzene ring substituted with an iodine atom at the 2-position, linked to a propane chain with two hydroxyl groups at the 1 and 3 positions. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable building block for the synthesis of more complex structures. The iodine atom, in particular, serves as a handle for various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl compounds. These reactions are pivotal in the development of pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been growing interest in the applications of 2-(2-Iodophenyl)propane-1,3-diol in drug discovery and development. The combination of hydroxyl and iodine substituents allows for facile modifications through nucleophilic addition or elimination reactions, enabling the synthesis of analogues with tailored biological activities. For instance, researchers have explored its utility in generating kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The iodine moiety facilitates the introduction of aryl groups into the molecular scaffold, enhancing binding affinity to protein targets.

One notable area where 2-(2-Iodophenyl)propane-1,3-diol has shown promise is in the synthesis of fluorescent probes. The iodine substituent can be used to introduce photophysical properties into molecules designed for biological imaging. By leveraging its reactivity, chemists have developed probes that exhibit high sensitivity and selectivity for specific biological markers. These probes are invaluable tools in diagnostic applications, allowing for real-time visualization of cellular processes and disease states.

The pharmaceutical industry has also explored 2-(2-Iodophenyl)propane-1,3-diol as a precursor for antiviral and antibacterial agents. Its structural features make it suitable for generating molecules that disrupt viral replication or bacterial metabolic pathways. For example, derivatives of this compound have been investigated for their potential to inhibit enzymes essential for pathogen survival. Such research underscores the importance of versatile intermediates like 2-(2-Iodophenyl)propane-1,3-diol in accelerating drug discovery pipelines.

From a synthetic chemistry perspective, 2-(2-Iodophenyl)propane-1,3-diol serves as a model compound for studying regioselectivity and reaction mechanisms. Its unique architecture allows chemists to probe the influence of substituents on reaction outcomes, providing insights that can be applied to other complex systems. This level of mechanistic understanding is crucial for designing efficient synthetic routes and optimizing yields in industrial settings.

The environmental impact of using compounds like 2-(2-Iodophenyl)propane-1,3-diol is also a consideration in modern research. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance sustainability without compromising efficiency. These advancements align with global initiatives to promote responsible chemical manufacturing.

In conclusion, 2-(2-Iodophenyl)propane-1,3-diol (CAS No. 1493854-02-6) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features enable diverse applications in drug development,biosensing,and synthetic research。As scientific understanding evolves，the utilityof this molecule is expectedto expand，driving innovationin both academicand industrialsettings。